Cas no 660-44-6 (3-(trifluoromethyl)sulfanylbenzonitrile)
660-44-6 structure
Product Name:3-(trifluoromethyl)sulfanylbenzonitrile
CAS No:660-44-6
MF:C8H4F3NS
MW:203.184270858765
MDL:MFCD00236339
CID:820711
PubChem ID:2777861
Update Time:2026-04-29
3-(trifluoromethyl)sulfanylbenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-(Trifluoromethylthio)benzonitrile
- 3-[(TRIFLUOROMETHYL)THIO]BENZONITRILE
- 3-(trifluoromethyl)sulfanylbenzonitrile
-
- MDL： MFCD00236339
- Inchi： InChI=1S/C8H4F3NS/c9-8(10,11)13-7-3-1-2-6(4-7)5-12/h1-4H
- InChI Key： CIIUZJBOSHGHSN-UHFFFAOYSA-N
- SMILES： C1=CC(=CC(=C1)SC(F)(F)F)C#N
Computed Properties
- Exact Mass: 203.00172
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
Experimental Properties
- PSA: 23.79
3-(trifluoromethyl)sulfanylbenzonitrile Security Information
- Hazardous Material transportation number：3276
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： 26-36/37/39
- Risk Phrases：R20/21/22
- Safety Term：S26;S36
3-(trifluoromethyl)sulfanylbenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC0224-250mg |
3-[(Trifluoromethyl)sulphanyl]benzonitrile |
660-44-6 | 98% | 250mg |
£10.00 | 2024-07-28 | |
| Apollo Scientific | PC0224-1g |
3-[(Trifluoromethyl)sulphanyl]benzonitrile |
660-44-6 | 98% | 1g |
£11.00 | 2024-07-28 | |
| Apollo Scientific | PC0224-5g |
3-[(Trifluoromethyl)sulphanyl]benzonitrile |
660-44-6 | 98% | 5g |
£12.00 | 2024-07-28 | |
| A2B Chem LLC | AD06303-2.5g |
3-(Trifluoromethylthio)benzonitrile |
660-44-6 | 95% | 2.5g |
$393.00 | 2024-04-19 | |
| A2B Chem LLC | AD06303-5g |
3-(Trifluoromethylthio)benzonitrile |
660-44-6 | 98% | 5g |
$515.00 | 2024-04-19 | |
| abcr | AB128226-250 mg |
3-(Trifluoromethylthio)benzonitrile; 98% |
660-44-6 | 250MG |
€93.40 | 2022-06-12 | ||
| abcr | AB128226-1 g |
3-(Trifluoromethylthio)benzonitrile; 98% |
660-44-6 | 1g |
€175.30 | 2022-06-12 | ||
| abcr | AB128226-5 g |
3-(Trifluoromethylthio)benzonitrile; 98% |
660-44-6 | 5g |
€520.60 | 2022-06-12 | ||
| A2B Chem LLC | AD06303-50mg |
3-(Trifluoromethylthio)benzonitrile |
660-44-6 | 95% | 50mg |
$79.00 | 2024-04-19 | |
| A2B Chem LLC | AD06303-250mg |
3-(Trifluoromethylthio)benzonitrile |
660-44-6 | 98% | 250mg |
$89.00 | 2024-04-19 |
3-(trifluoromethyl)sulfanylbenzonitrile Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:660-44-6)3-(trifluoromethyl)sulfanylbenzonitrile
Order Number:A1169784
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:15
Price ($):297.0
Email:sales@amadischem.com
3-(trifluoromethyl)sulfanylbenzonitrile Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:660-44-6)3-(trifluoromethyl)sulfanylbenzonitrile
Purity:99%
Quantity:5g
Price ($):297.0